molecular formula C13H9NO2 B373726 Methyl 5-cyano-1-naphthoate

Methyl 5-cyano-1-naphthoate

Cat. No.: B373726
M. Wt: 211.22g/mol
InChI Key: FBGJWKLTPFWKOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-cyano-1-naphthoate is a useful research compound. Its molecular formula is C13H9NO2 and its molecular weight is 211.22g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H9NO2

Molecular Weight

211.22g/mol

IUPAC Name

methyl 5-cyanonaphthalene-1-carboxylate

InChI

InChI=1S/C13H9NO2/c1-16-13(15)12-7-3-5-10-9(8-14)4-2-6-11(10)12/h2-7H,1H3

InChI Key

FBGJWKLTPFWKOU-UHFFFAOYSA-N

SMILES

COC(=O)C1=CC=CC2=C(C=CC=C21)C#N

Canonical SMILES

COC(=O)C1=CC=CC2=C(C=CC=C21)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl 5-bromo-1-naphthylcarboxylate (5.2 g, 19 mmol) and CuCN (3.4 g, 38 mmol) in 100 mL anhydrous DMF was refluxed overnight. After cooling the reaction to 70° C., a solution of NaCN (2 g) in 50 mL water was added to destroy the copper complex. Ethyl acetate was added and the two layers were separated. The organic layer was washed with brine, dried over MgSO4, and concentrated. Silica gel column chromatography using hexane/ethyl acetate (5/1) gave the product (3.8 g, 95%).
Quantity
5.2 g
Type
reactant
Reaction Step One
Name
CuCN
Quantity
3.4 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
2 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two
Yield
95%

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